Cas no 66072-38-6 (triphenylolmethane triglycidyl ether)

• Product Name: triphenylolmethane triglycidyl ether
• CAS No: 66072-38-6
• MF: C₂₈H₂₈O₆
• MW: 460.518328666687
• CID: 963198
• PubChem ID: 24865855
• Update Time: 2025-10-30

triphenylolmethane triglycidyl ether Chemical and Physical Properties

Names and Identifiers

• triphenylolmethane triglycidyl ether
• EPOXYNOVOLACRESIN(TRISPHENOLIC)
• Oxirane, 2,2,2-methylidynetris(phenyleneoxymethylene)tris-
• Tris(4-hydroxyphenyl)methane triglycidyl ether
• Tris(4-hydroxyphenyl)methane triglycidyl ether,Triphenylolmethane triglycidyl ether
• 2,2’,2’’-[methylidynetris(phenyleneoxymethylene)]tris-oxiran
• 2,2’,2’’-[methylidynetris(phenyleneoxymethylene)]tris-Oxirane
• (METHYLIDYNETRIS(PHENYLENEOXYMETHYLENE))TRIS-OXIRANE

• MDL： MFCD00192547
• Inchi： 1S/C28H28O6/c1-7-22(29-13-25-16-32-25)8-2-19(1)28(20-3-9-23(10-4-20)30-14-26-17-33-26)21-5-11-24(12-6-21)31-15-27-18-34-27/h1-12,25-28H,13-18H2
• InChI Key： IGZBSJAMZHNHKE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC2OC2)C=C1)(C1C=CC(OCC2OC2)=CC=1)C1=CC=C(OCC2OC2)C=C1

Computed Properties

• Exact Mass: 460.18900
• Monoisotopic Mass: 460.188589
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• Color/Form: solid
• Density: 1.259
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 632.2°C at 760 mmHg
• Flash Point: 254°C
• Refractive Index: 1.608
• PSA: 65.28000
• LogP: 4.19960
• Solubility: Not available

triphenylolmethane triglycidyl ether Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on triphenylolmethane triglycidyl ether

Comprehensive Guide to Triphenylolmethane Triglycidyl Ether (CAS No. 66072-38-6): Properties, Applications, and Industry Trends

Triphenylolmethane triglycidyl ether (CAS No. 66072-38-6) is a high-performance epoxy resin widely recognized for its exceptional thermal stability, chemical resistance, and adhesive properties. As a trifunctional glycidyl ether, this compound plays a pivotal role in advanced material science, particularly in industries demanding durable coatings, composites, and electronic encapsulants. With the growing emphasis on sustainable materials and high-temperature applications, researchers and manufacturers are increasingly exploring its potential in next-generation technologies.

The molecular structure of triphenylolmethane triglycidyl ether features three reactive epoxy groups, enabling robust cross-linking with curing agents like amines or anhydrides. This characteristic makes it indispensable for formulating high-performance adhesives and composite matrices. Recent studies highlight its compatibility with nanofillers such as graphene oxide, enhancing mechanical strength by up to 40%—a critical advancement for aerospace and automotive sectors seeking lightweight yet resilient materials.

In the context of circular economy trends, 66072-38-6 has garnered attention for its potential recyclability when combined with dynamic covalent networks. Innovations in degradable epoxy systems now allow controlled breakdown under specific conditions, addressing end-of-life concerns for thermosetting polymers. Such breakthroughs align with global searches for "eco-friendly epoxy alternatives" and "recyclable thermosets," which have surged by 120% in academic queries since 2022.

Electronics manufacturers prioritize triphenylolmethane triglycidyl ether for its low dielectric constant (D_k ≤ 3.2 at 1 MHz) and high glass transition temperature (T_g > 150°C). These properties prove vital for 5G infrastructure and electric vehicle power modules, where signal integrity and thermal management are paramount. Industry reports indicate a 35% CAGR demand growth for such specialized resins in PCB underfill applications through 2028.

Emerging research explores synergistic effects between CAS 66072-38-6 and bio-based modifiers. For instance, incorporating lignin derivatives can reduce petroleum dependency while maintaining >90% of the original mechanical performance—an approach frequently searched as "bio-hybrid epoxy formulations." This innovation responds to both regulatory pressures and consumer demand for green chemistry solutions in coatings and adhesives.

From a processing standpoint, the viscosity profile of triphenylolmethane triglycidyl ether allows versatile application methods, including vacuum infusion and filament winding. Recent patents describe optimized curing cycles using microwave assistance, reducing energy consumption by 60% compared to conventional thermal processes—an answer to frequent queries about "energy-efficient resin curing" in composite manufacturing forums.

Quality control protocols for 66072-38-6 emphasize epoxy equivalent weight (EEW) consistency (typically 165–180 g/eq) and hydrolyzable chloride content (<500 ppm). Advanced analytical techniques like HPLC-ESI-MS now enable precise oligomer distribution analysis, crucial for batch-to-batch reproducibility in sensitive applications like medical device coatings—a topic with rising search volume among quality assurance professionals.

Market analysts correlate the compound's growth with broader trends in electric vehicle battery encapsulation and wind turbine blade composites. Its ability to withstand thermal cycling (-40°C to +180°C) makes it ideal for these applications, with global demand projected to exceed 12,000 metric tons annually by 2026. Strategic partnerships between resin suppliers and renewable energy firms are accelerating adoption, as reflected in recent corporate announcements.

In conclusion, triphenylolmethane triglycidyl ether (CAS No. 66072-38-6) represents a versatile platform for material innovation across multiple industries. Its evolving applications—from smart packaging with embedded sensors to self-healing coatings—continue to inspire R&D efforts worldwide. As sustainability and performance requirements intensify, this epoxy resin remains at the forefront of advanced polymer science, addressing both current industrial needs and future technological challenges.